Cas no 388616-52-2 (1,3-Benzenediol, 4-iodo-2-methyl-)

• Product Name: 1,3-Benzenediol, 4-iodo-2-methyl-
• CAS No: 388616-52-2
• MF: C₇H₇IO₂
• MW: 250.033754587173
• CID: 1493155
• Update Time: 2024-08-24

1,3-Benzenediol, 4-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-iodo-2-methyl-

• Inchi： 1S/C7H7IO2/c1-4-6(9)3-2-5(8)7(4)10/h2-3,9-10H,1H3
• InChI Key： MWJQDGMBCIDFPR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(I)C(O)=C1C

Computed Properties

• Exact Mass: 249.94861

Experimental Properties

• Density: 2.006±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±12.0 °C(Predicted)
• PSA: 40.46
• pka: 8.65±0.15(Predicted)